Cas no 100517-08-6 (5,6-Diaminopyridine-3-sulfonic acid)
100517-08-6 structure
Product Name:5,6-Diaminopyridine-3-sulfonic acid
CAS No:100517-08-6
MF:C5H7N3O3S
MW:189.192379236221
CID:2759932
PubChem ID:33726143
Update Time:2025-04-21
5,6-Diaminopyridine-3-sulfonic acid Chemical and Physical Properties
Names and Identifiers
-
- 5,6-Diaminopyridine-3-sulfonic acid
- 5,6-diamino-pyridine-3-sulfonic acid;5,6-Diamino-pyridin-3-sulfonsaeure;
- 100517-08-6
- 5,6-Diaminopyridine-3-sulfonicacid
- AKOS006312377
- DB-082656
- DTXSID30652839
-
- Inchi: 1S/C5H7N3O3S/c6-4-1-3(12(9,10)11)2-8-5(4)7/h1-2H,6H2,(H2,7,8)(H,9,10,11)
- InChI Key: PARDABCWHVPFKV-UHFFFAOYSA-N
- SMILES: S(C1=CN=C(C(=C1)N)N)(=O)(=O)O
Computed Properties
- Exact Mass: 189.02100
- Monoisotopic Mass: 189.02081227Da
- Isotope Atom Count: 0
- Hydrogen Bond Donor Count: 3
- Hydrogen Bond Acceptor Count: 6
- Heavy Atom Count: 12
- Rotatable Bond Count: 1
- Complexity: 247
- Covalently-Bonded Unit Count: 1
- Defined Atom Stereocenter Count: 0
- Undefined Atom Stereocenter Count : 0
- Defined Bond Stereocenter Count: 0
- Undefined Bond Stereocenter Count: 0
- XLogP3: -1.4
- Topological Polar Surface Area: 128Ų
Experimental Properties
- PSA: 127.68000
- LogP: 1.73590
5,6-Diaminopyridine-3-sulfonic acid Related Literature
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Eunhak Lim,Jiyoung Heo,Seong Keun Kim Nanoscale, 2019,11, 11369-11378
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Kaiyuan Huang,Wangkang Qiu,Meilian Ou,Xiaorui Liu,Zenan Liao,Sheng Chu RSC Adv., 2020,10, 18824-18829
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Christian K. Rank,Alexander W. Jones,Tatjana Wall,Patrick Di Martino-Fumo,Sarah Schröck,Markus Gerhards,Frederic W. Patureau Chem. Commun., 2019,55, 13749-13752
-
Stephen P. Fletcher,Richard B. C. Jagt,Ben L. Feringa Chem. Commun., 2007, 2578-2580
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Kathrin Kutlescha,Rhett Kempe New J. Chem., 2010,34, 1954-1960
100517-08-6 (5,6-Diaminopyridine-3-sulfonic acid) Related Products
- 27655-40-9(isoquinoline-5-sulfonic acid)
- 51498-37-4(4-Hydroxy-3-pyridinesulfonic Acid)
- 4808-69-9(6-Methylpyridine-3-sulfonic acid)
- 4808-70-2(5-Methylpyridine-3-sulfonicacid)
- 4808-71-3(4-Methylpyridine-3-sulfonicacid)
- 85-48-3(quinoline-8-sulfonic acid)
- 7474-78-4(3,4-Diaminobenzenesulfonic acid)
- 121-47-1(Metanilic acid)
- 636-73-7(Pyridine-3-sulfonic acid)
- 24057-28-1(pyridine 4-methylbenzene-1-sulfonate)
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